9-Amino-2,3-dihydro-4,1-benzoxazepin-5(1H)-one

• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: 9-amino-2,3-dihydro-1H-4,1-benzoxazepin-5-one
• InChI: InChI=1S/C9H10N2O2/c10-7-3-1-2-6-8(7)11-4-5-13-9(6)12/h1-3,11H,4-5,10H2
• InChI Key: YIWJJILFSNVQKK-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)C2=C(N1)C(=CC=C2)N

Description

9-Amino-2,3-dihydro-4,1-benzoxazepin-5(1H)-one is a useful research compound. Its molecular formula is C9H10N2O2 and its molecular weight is 178.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 500 mg (2.42 mmol) of 9-nitro-2,3-dihydro-4,1-benzoxazepin-5(1H)-one in 500 mL of methanol was inerted with nitrogen. To this solution was added 100 mg of 10% palladium on carbon (50% wet) and the reaction was purged with hydrogen and stirred under balloon pressure hydrogen for 6 h. The catalyst was removed by filtration and the filtrate was concentrated in vacuo to give 430 mg (99%) of the title compound.